AbstractAcoustic resonances of an opto-acoustic detector (OAD) with differential cylindrical Helmholtz resonators are studied numerically upon variation of their main parameters. Dependences of quality factor of the acoustic resonance and the resonance frequency on geometric parameters of the OAD are obtained and analyzed. The results are of interest for development of opto-acoustic gas analyzers.

AbstractNanocomposites consisting of AgInS2 core and nanostructured TiO2 shell were synthesized. Preliminary characterization revealed that AgInS2/TiO2 nanocomposites with an average diameter of 12.5 nm and shell thickness of 4 nm were obtained. It is demonstrated that synthesized nanocomposites are capable of efficient generation of a superoxide anion and a hydroxyl radical upon exposure to UV radiation, while a superoxide anion is generated upon exposure to visible radiation. High-efficiency generation of superoxide anion under the action of visible radiation falling into transparency range of TiO2 is indicative of efficient photoinduced transfer of electron from AgInS2 core to TiO2 shell of the nanocomposite, which makes such systems promising for therapy of bacterial infections.

AbstractExpressions for the diagonal components of the polarizability tensor, absorption cross sections, and size dependences of the frequencies of the surface plasmon resonance of metal nanodisks are obtained within the classical approximation. The frequency and size dependences of these characteristics are calculated for disks made of different metals and having different aspect ratios. The influence of the aspect ratio on evolution of the frequency dependences of the polarizability tensor components and absorption cross section is analyzed. The most significant factors, affecting splitting of the surface plasmon resonance in metal nanodisks with a low aspect ratio, are determined.

AbstractThe propagation of exciton-polariton excitations in atomic cryocrystals in the vicinity of the quadrupole allowed exciton resonance frequency is considered. The structure of the local electromagnetic field in a molecular crystal in the vicinity of the isolated quadrupole transition frequency in the molecular spectrum is studied and the tensor of quadrupole polarizability of a unit volume of a cubic crystal is obtained. The features in the dispersion of exciton polaritons reflecting the presence of additional light waves in the investigated vicinity of frequencies are studied.

AbstractNowadays, few-layer graphene (FLG) has been introduced as a new type of adsorbent. In this research, the orange dyes including, methyl orange (MO) as an industrial dye and the soft drink orange dye (orange Fanta soda) as a food dye, have been removed by FLG adsorbent. In all steps, UV-Vis spectroscopy as a valuable and fast method has been applied. The optical absorption coefficient has been decreased from 0.9 to less than 0.2 by FLG adsorbent for 50 ppm MO dye solution. Therefore, the MO solution with 50 ppm concentration converts to about 10 ppm output solution using 0.05 g of FLG adsorbent in a few minutes. It is about 80% adsorption dye removal efficiency. Also, MO dye removals have been performed in the range of 10 ppm to 500 ppm concentrations, but as the concentration of the solution increases, the dye adsorption ability of FLG decreases. The maximum efficient and optimum MO dye concentrations are about 100 ppm and 50 ppm, respectively, due to 0.05 g FLG adsorbent. It has been completely saturated at about 500 ppm concentration MO dye solution. Also, it has been observed that, for 50 ppm MO dye solution, increasing the amount of mass adsorbent from 0.05 to 0.25 g can cause the output MO concentration to decrease from 10 ppm to 3 ppm. It has been revealed that about 94% of MO dye can remove by 0.25 g FLG adsorbent. The contact time due to 94% MO removal process is less than 5 minutes. Therefore, only by 0.25 g of FLG adsorbent we can purify wastewater containing 50 ppm MO dye to less than 3 ppm dye concentration, at less than a few minutes. Finally, the FLG glass tube filter can remove more than 90% food orange dye in less than 90 s for 50 mL of soft drink solution. Therefore, the FLG tube filtration process is so fast, easy, and high efficient.

AbstractThe review of recent papers devoted to actively developing methods of photoplethysmographic imaging (the PPGI) of blood volume pulsations in vessels and non-contact two-dimensional oximetry on the surface of a human body has been carried out. The physical fundamentals and technical aspects of the PPGI and oximetry have been considered. The manifold of the physiological parameters available for the analysis by the PPGI method has been shown. The prospects of the PPGI technology have been discussed. The possibilities of non-contact determination of blood oxygen saturation SpO2 (pulse saturation O2) have been described. The relevance of remote determination of the level of oxygenation in connection with the spread of a new coronavirus infection SARS-CoV-2 (COVID-19) has been emphasized. Most of the works under consideration cover the period 2010–2021.

AbstractMultivariate models for calibration of C, Mn, Si, Cr, Ni, and Cu concentrations from low-resolution emission spectra (190–440 nm, resolution 0.4 nm, spectral step 0.1 nm) by the least-squares method were developed in sets containing from 31 to 39 reference samples of low-alloy steels. Three methods of selection of spectral variables are considered, namely, method of ranking spectral variables by their correlation coefficient with the sought parameter, a successive projection algorithm, and an original modification of the method of searching combination moving window. The partial least-squares model with selection of spectral variables by searching combination moving window for C is quantitative (root-mean-square deviation 0.004%, residual deviation in the test sample 23.4 in the concentration range from 0.13 to 0.43%). The concentration calibrations are also quantitative for Mn (0.04% and 5.2 in the range of 0.47–1.15%), Si (0.003% and 20.7 in the range of 0.15–0.33%), Cr (0.04% and 3.1 in the range of 0.09–0.43%), and Ni (0.01% and 4.8 in the range of 0.05–0.25%). The calibration for Cu in the concentration range of 0.06–0.26% is qualitative (0.04% and 1.4).

AbstractThis part of the review describes structures and media, such as lyotropic and thermotropic liquid crystals, photoanisotropic materials, materials polarization-anisotropic light scattering or anisotropic fluorescence, and other media. Polarizers based on lyotropic liquid crystals, media with polarization-anisotropic optical properties, metallic grid structures, and media based on anisotropic luminescence are of greatest practical interest.

AbstractThe quantum yield of interconversion to triplet states for free-base 2,3,7,8,12,13,17,18-octaethylporphyrin and 5,10,15,20-tetraphenylporphyrin, as well as of metallocomplexes with Mg(II), Zn(II), Pd(II), and Pt(II) ions, have been defined based on the data on the efficiency of photosensitized singlet oxygen generation. The quantum yields of singlet oxygen generation were measured for above mentioned compounds in different solvents. The maximum values of quantum yields of singlet oxygen generation are take place for compounds with heavy ions of Pd(II) and Pt(II) that due to intensification of internal heavy atom effect on intersystem crossing. The high quantum yields of singlet oxygen generation for case of free-base porphyrins indicate strong spin–orbit coupling in the absence of the internal heavy atom effect for these compounds. The specific features of the internal heavy atom effect on the triplet state deactivation rates for some porphyrins with Pd(II) and Pt(II) ions at room temperature and at 77 K were estimated.

AbstractThe role of nanodiamonds in the reaction of photochemical transformation of tryptophan in the presence of halogenated carbohydrates is studied. Photochemical transformation of free tryptophan in a suspension of diamond nanoparticles and in a hybrid complex with the latter under UV irradiation in the presence of chloroform is investigated. The data obtained in the course of the stationary and time-resolved studies reveal the presence of the nonradiative transfer of the electronic-excitation energy between tryptophan molecules and products of its photodecomposition in the case of covalent complex with the nanodiamond. It is demonstrated that this energy transfer enhances the integral intensity of fluorescence in the spectral interval around ~450 nm. The covalent complex of tryptophan and nanodiamond can thus be used as a fluorescent marker of the presence of chloroform in a solution.